Cas no 163276-85-5 (3-Pyridinamine,N-(1,1-dimethylethyl)-)

• Product Name: 3-Pyridinamine,N-(1,1-dimethylethyl)-
• CAS No: 163276-85-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 110175
• PubChem ID: 10034788
• Update Time: 2025-04-18

3-Pyridinamine,N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,N-(1,1-dimethylethyl)-
• N-tert-butylpyridin-3-amine
• 3-Pyridinamine,N-(1,1-dimethylethyl)-(9CI)
• SCHEMBL2733293
• 163276-85-5

• Inchi： 1S/C9H14N2/c1-9(2,3)11-8-5-4-6-10-7-8/h4-7,11H,1-3H3
• InChI Key： YZGSLXOROFAIBM-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92